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Compound of Interest

Compound Name: SMU-B

Cat. No.: B610893 Get Quote

Proper disposal of laboratory waste is paramount to ensuring the safety of personnel and the

environment. This guide provides detailed procedures for the management and disposal of

hazardous chemical waste, referred to herein as "SMU-B," in alignment with Southern

Methodist University's (SMU) Environmental Health and Safety (EHS) guidelines. Researchers,

scientists, and drug development professionals are required to adhere to these protocols to

maintain a safe and compliant laboratory environment.

Hazardous Waste Determination
Prior to disposal, generators must determine if the waste they are generating meets the

definition of a hazardous waste.[1] If the substance exhibits any of the characteristics listed in

the table below, it must be managed as hazardous waste.
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Characteristic Definition

Ignitability

Liquids with a flash point below 60°C (140°F),

solids that can cause fire through friction or

spontaneous chemical changes, flammable

compressed gases, and oxidizers.[1]

Corrosivity

Aqueous solutions with a pH less than or equal

to 2 or greater than or equal to 12.5, or liquids

that corrode steel at a rate greater than 6.35mm

per year.[1]

Reactivity

Substances that are unstable, react violently

with water, can form explosive mixtures with

water, or generate toxic gases when mixed with

water.[1]

Toxicity

Wastes that are harmful or fatal when ingested

or absorbed, or that leach toxic materials. This

is determined by the EPA's Toxicity

Characteristic list (40 CFR 261.24).[1]

Step-by-Step Disposal Procedures for SMU-B
(Hazardous Chemical Waste)
1. Waste Accumulation and Storage:

Container Selection: Use containers that are in good condition, leak-proof, and compatible

with the waste being stored. EHS provides 5-gallon carboys and 30-gallon drums at no cost.

It is encouraged to reuse chemical containers for waste collection if the original contents are

compatible with the waste.[1]

Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste" and the specific contents must be indicated.[1] The accumulation start date, which is

the date the first drop of waste is added to the container, must also be on the label.

Container Management: Containers must remain closed at all times except when adding

waste.[2] Ensure there is adequate headspace in the container to allow for expansion of the
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contents.[1]

2. Waste Drop-Off:

Location: Hazardous waste must be dropped off at Dedman Life Sciences Building (DLSB),

room 124 (located inside DLSB 126).[1]

Schedule: Waste drop-off is typically scheduled twice a month on Mondays from 1:00 PM to

3:00 PM. Additional drop-off times may be requested by contacting the appropriate

personnel.[1]

Transportation: When transporting hazardous waste to the drop-off location, use a plastic

cart with side walls. A cart is available in the waste drop-off area for borrowing if needed.[1]

3. Empty Container Disposal:

Once a container is empty, the label should be defaced, and the container marked as

"EMPTY."[1]

The cap should be disposed of in the regular trash.[1]

The empty container can then be disposed of in the regular trash.[1]

Exception: Containers that held acutely hazardous substances must be picked up as part of

the hazardous waste program and should not be disposed of in the regular trash.[1]

Experimental Protocol Waste
Waste generated from experimental protocols involving "SMU-B" must be evaluated against

the hazardous waste characteristics. All waste streams, including solutions, reaction mixtures,

and contaminated lab supplies (e.g., pipette tips, gloves), must be considered. If any

component of the waste meets the criteria for hazardous waste, it must be disposed of

following the procedures outlined above. Segregate incompatible waste streams to prevent

dangerous reactions.

SMU-B Hazardous Waste Disposal Workflow
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Caption: Workflow for the proper disposal of hazardous waste at SMU.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [SMU-B proper disposal procedures]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b610893#smu-b-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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